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Compound of Interest

3-{[(1-Methoxypropan-2-
Compound Name:
YL)amino]methyl}phenol

Cat. No.: B13278182

Get Quote

Executive Summary & Physicochemical
Architecture

Tapentadol Hydrochloride (C14H23NOJ[1][2]-HCI) represents a unique class of centrally acting
analgesics, functioning as both a ngcontent-ng-c747876706=""_nghost-ng-c4038370108=""

class="inline ng-star-inserted">

-opioid receptor agonist and a norepinephrine reuptake inhibitor (NRI).[2][3][4][5][6] From a
formulation perspective, it is a quintessential BCS Class | compound (High Solubility, High
Permeability), a classification confirmed by FDA and EMA regulatory reviews.

This guide moves beyond basic data listing to explore the causality of its physicochemical
behavior. The molecule's high aqueous solubility is driven by the ionization of its tertiary amine
and the hydrophilic nature of the hydrochloride salt form, which dominates across the
physiological pH range.

Core Physicochemical Data[1]
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Parameter Value Context/Implication
) Salt form (Free base: 221.34
Molecular Weight 257.80 g/mol
g/mol )
Biowaiver eligible for
BCS Classification Class | immediate-release solid oral

dosage forms.[1]

pKa values

9.34 (Phenolic OH)10.45
(Tertiary Amine)

The molecule remains
positively charged (protonated)
throughout the Gl tract pH
(1.2-7.5), ensuring high
solubility.

Indicates sufficient lipophilicity
for blood-brain barrier (BBB)

LogP (Octanol/Water) 2.87 ) o
penetration despite high water
solubility.

High thermal stability in solid

Melting Point ~210°C state; suitable for hot-melt

extrusion if required.

Structural & Property Visualization

The following diagram correlates the chemical structure features with observed

physicochemical properties.
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Figure 1: Structural determinants of Tapentadol HCI physicochemical behavior.

Solubility Profile: pH Dependency & Solvent
Systems

Understanding the solubility profile requires analyzing the pH-solubility relationship. Tapentadol
HCI exhibits "free solubility” in water, but this is strictly pH-dependent due to the conversion
between the ionized salt and the un-ionized free base.[1]

Aqueous Solubility Data

Data derived from regulatory assessments (FDA NDA 22-304).
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Solvent | Medium Solubility (mg/mL) Classification Mechanism

Full dissociation of

Water ~340 mg/mL Freely Soluble
HCI salt.
Amine fully
0.1 N HCI (pH ~1.2) >300 mg/mL Freely Soluble
protonated.
Simulated Intestinal o
Fluid >300 mg/mL Freely Soluble Remains ionized.
ui
Onset of
pH 7.63 Buffer ~58 mg/mL Soluble )
deprotonation.
Predominantly free
pH 12.48 Buffer ~34 mg/mL Soluble

base form.[1]

Technical Insight: Even at pH 12.48, the solubility (34 mg/mL) is significantly higher than the
standard threshold for "low solubility” drugs (typically <0.1 mg/mL). This confirms that pH
variations in the Gl tract will not precipitate the drug, preventing bioavailability issues related to
dissolution.

Organic Solvent Solubility

¢ Methanol/Ethanol: Soluble (facilitates wet granulation processes).
o Acetone/Acetonitrile: Soluble.[7][8][9]
e n-Heptane: Insoluble (Useful as an anti-solvent for crystallization).

Stability Profile & Degradation Pathways

Tapentadol HCI is chemically robust. Unlike aspirin (hydrolysis prone) or catecholamines
(oxidation prone), Tapentadol lacks the labile ester linkages or catechol structure that typically
drive rapid degradation.

Stress Testing (Forced Degradation) Results

The following trends are observed under ICH Q1A(R2) stress conditions:
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» Hydrolysis (Acid/Base): The molecule is remarkably stable. Studies exposing the drug to 5N
HCl and 5N NaOH at elevated temperatures (up to 90°C) often show negligible degradation
(<1%).

o Oxidation: This is the primary theoretical risk due to the tertiary amine (potential for N-oxide
formation) and the phenolic ring. However, in practice, it shows high stability against
peroxides (H202) compared to other opioids.

e Photolysis: Stable, though standard light protection is recommended in packaging.

Thermal: Stable in solid state up to melting point.

Degradation Logic Diagram
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Figure 2: Stability profile under forced degradation conditions.

Experimental Protocols

To validate these claims in your own laboratory, use the following self-validating protocols.
These are designed to ensure data integrity and reproducibility.
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Protocol: Equilibrium Solubility Determination (Shake-
Flask Method)

Objective: Determine thermodynamic solubility at pH 1.2, 4.5, and 6.8.

Preparation: Prepare buffer solutions (pH 1.2, 4.5, 6.8) according to USP <791>.

Saturation: Add excess Tapentadol HCI to 10 mL of each buffer in glass vials until
undissolved solid remains visible.

Equilibration:

o Place vials in an orbital shaker at 37°C + 0.5°C.

o Shake for 24 hours.

Sampling (The Self-Validating Step):
o Stop shaking. Allow solids to settle for 1 hour.

o Filter supernatant using a 0.45 um PVDF syringe filter (pre-saturated to prevent drug
adsorption).

o Check: Measure pH of the filtrate. If pH shifted >0.1 units, re-adjust buffer capacity and
repeat.

e Analysis: Dilute filtrate with mobile phase and analyze via HPLC (UV 215 nm or 272 nm).

Protocol: Stability-Indicating HPLC Method

Based on validated literature methods (e.g., Ganorkar et al., 2012).

Column: C18 (e.g., Agilent Zorbax or Phenomenex Luna), 250 x 4.6 mm, 5 um.

Mobile Phase: Phosphate Buffer (pH ~3.0) : Acetonitrile (65:35 v/v).

Flow Rate: 1.0 mL/min.[10]

Detection: UV at 215 nm (for higher sensitivity of impurities) or 272 nm (max absorption).
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e Run Time: ~10-15 minutes (Tapentadol retention ~4-6 min).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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